Summary Extrapolation of history matched single-phase flow solutions is a common practice to forecast production from tight-oil reservoirs. Nonetheless, this approach (a) omits multiphase flow effects that exist below bubblepoint conditions and (b) has not included the quantification of the uncertainty of the estimated ultimate recovery (EUR). This work combines a new two-phase (oil and gas) flow solution within a Bayesian framework to address the uncertainty in the EUR. We illustrate the application of the procedure to tight-oil wells of west Texas. First, we combine the oil and the gas flow equations into a single dimensionless two-phase flow equation. The solution is a dimensionless flow rate model that can be easily scaled using two parameters: hydrocarbon pore volume and characteristic time. Second, this study generates the probabilistic production forecasts using a Bayesian approach in which the parameters of the model are treated as random variables. We construct parallel Markov chains of the parameters using an adaptative Metropolis-Hastings (M-H) Markov chain Monte Carlo (MCMC) for this purpose. Third, we evaluate the robustness of our inferences using posterior predictive checks (PPCs). Finally, we quantify the uncertainty in the EUR percentiles using the bootstrap method. The results of this research are as follows. First, this work shows that EUR estimates based on single-phase flow solutions will consistently underestimate the ultimate oil recovery factors in solution-gas drives where the reservoir pressure is less than the bubblepoint. The degree of underestimation will depend on the reservoir and flowing conditions as well as the fluid properties. Second, the application of parallel Markov chains using an adaptative M-H MCMC scheme that addresses the correlation between the model’s parameters solves the issues of mixing and autocorrelation of Markov chains and, thus, it speeds up speeding up the convergence of the Markov chains. Third, we generate replicated data from our posterior distributions to assess the robustness of our inferences (PPCs). Finally, we use hindcasting to calibrate and strengthen our inferences. To our knowledge, all these approaches are novel in EUR forecasting. Using a Bayesian framework with a low-dimensional (two-parameter) physics-based model provides a fast and reliable technique to quantify the uncertainty in production forecasts. In addition, the use of parallel chains with an adaptative M-H MCMC accelerates the rate of convergence and increases the robustness of the method.

Summary Core measurements are used for rock classification and improved formation evaluation in both cored and noncored wells. However, the acquisition of such measurements is time-consuming, delaying rock classification efforts for weeks or months after core retrieval. On the other hand, well-log-based rock classification fails to account for rapid spatial variation of rock fabric encountered in heterogeneous and anisotropic formations due to the vertical resolution of conventional well logs. Interpretation of computed tomography (CT) scan data has been identified as an attractive and high-resolution alternative for enhancing rock texture detection, classification, and formation evaluation. Acquisition of CT scan data is accomplished shortly after core retrieval, providing high-resolution data for use in petrophysical workflows in relatively short periods of time. Typically, CT scan data are used as two-dimensional (2D) cross-sectional images, which is not suitable for quantification of three-dimensional (3D) rock fabric variation, which can increase the uncertainty in rock classification using image-based rock-fabric-related features. The methods documented in this paper aim to quantify rock-fabric-related features from whole-core 3D CT scan image stacks and slabbed whole-core photos using image analysis techniques. These quantitative features are integrated with conventional well logs and routine core analysis (RCA) data for fast and accurate detection of petrophysical rock classes. The detected rock classes are then used for improved formation evaluation. To achieve the objectives, we conducted a conventional formation evaluation. Then, we developed a workflow for preprocessing of whole-core 3D CT-scan image stacks and slabbed whole-core photos. Subsequently, we used image analysis techniques and tailor-made algorithms for the extraction of image-based rock-fabric-related features. Then, we used the image-based rock-fabric-related features for image-based rock classification. We used the detected rock classes for the development of class-based rock physics models to improve permeability estimates. Finally, we compared the detected image-based rock classes against other rock classification techniques and against image-based rock classes derived using 2D CT scan images. We applied the proposed workflow to a data set from a siliciclastic sequence with rapid spatial variations in rock fabric and pore structure. We compared the results against expert-derived lithofacies, conventional rock classification techniques, and rock classes derived using 2D CT scan images. The use of whole-core 3D CT scan image-stacks-based rock-fabric-related features accurately captured changes in the rock properties within the evaluated depth interval. Image-based rock classes derived by integration of whole-core 3D CT scan image-stacks-based and slabbed whole-core photos-based rock-fabric-related features agreed with expert-derived lithofacies. Furthermore, the use of the image-based rock classes in the formation evaluation of the evaluated depth intervals improved estimates of petrophysical properties such as permeability compared to conventional formation-based permeability estimates. A unique contribution of the proposed workflow compared to the previously documented rock classification methods is the derivation of quantitative features from whole-core 3D CT scan image stacks, which are conventionally used qualitatively. Furthermore, image-based rock-fabric-related features extracted from whole-core 3D CT scan image stacks can be used as a tool for quick assessment of recovered whole core for tasks such as locating best zones for extraction of core plugs for core analysis and flagging depth intervals showing abnormal well-log responses.

Summary The Duvernay Formation is an unconventional reservoir characterized by induced seismicity and fluid migration, with natural fractures likely contributing to both cases. An alpine outcrop of the Perdrix and Flume formations, correlative with the subsurface Duvernay and Waterways formations, was investigated to characterize natural fracture networks. A semiautomated image-segmentation and fracture analysis was applied to orthomosaics generated from a photogrammetric survey to assess small- and large-scale fracture intensity and rock mass heterogeneity. The study also included manual scanlines, fracture windows, and Schmidt hammer measurements. The Perdrix section transitions from brittle fractures to en echelon fractures and shear-damage zones. Multiple scales of fractures were observed, including unconfined, bedbound fractures, and fold-related bed-parallel partings (BPPs). Variograms indicate a significant nugget effect along with fracture anisotropy. Schmidt hammer results lack correlation with fracture intensity. The Flume pavements exhibit a regionally extensive perpendicular joint set, tectonically driven fracturing, and multiple fault-damage zones with subvertical fractures dominating. Similar to the Perdrix, variograms show a significant nugget effect, highlighting fracture anisotropy. The results from this study suggest that small-scale fractures are inherently stochastic and that fractures observed at core scale should not be extrapolated to represent large-scale fracture systems; instead, the effects of small-scale fractures are best represented using an effective continuum approach. In contrast, large-scale fractures are more predictable according to structural setting and should be characterized robustly using geological principles. This study is especially applicable for operators and regulators in the Duvernay and similar formations where unconventional reservoir units abut carbonate formations.

Summary Carbon dioxide (CO2) enhanced oil recovery (EOR) has long been practiced in the US as an efficient mean for enhancing oil production. Many of the US CO2-EOR developments have been designed horizontally. This is because of a viscous-dominated CO2 flow regime that is prevalent in these developments driven by thin and low-permeability reservoirs. Reservoirs and fluid properties are different in the North Sea. Pays are usually thicker with better petrophysical properties. Lighter oils can also be found in North Sea reservoirs. This suggests that a dissimilar flow regime might prevail CO2 displacements in the North Sea developments, which could favor a dissimilar CO2-EOR process design. This study thus compares CO2 flow regimes between several North Sea and US reservoirs. We use scaling analysis to characterize and compare CO2 flow regimes between these two classes of reservoirs. Scaling analysis characterizes CO2 displacement in each reservoir system using three dimensionless numbers: gravity, effective aspect ratio, and mobility ratio. Displacement experiments conducted in stochastically generated permeability fields, under exactly matched magnitudes of the derived dimensionless numbers, reveal the prevailing CO2 flow regime in each reservoir system. Results of scaling analysis indicate that CO2 flooding in the North Sea reservoirs can be generally characterized with a larger gravity number, smaller effective aspect ratio, and smaller mobility ratio than the average US CO2 flooded reservoirs. Flow regime analysis indicates that unlike the majority of the US CO2 flooded reservoirs, CO2 flow regimes tend to be more gravity-dominated in the North Sea class of reservoirs. CO2 flow regimes in the North Sea systems are expected to suffer from a higher degree of instability because of thicker North Sea pays, which limit effective crossflow. Understanding the differences and characteristics of CO2 flow regimes in the North Sea prospects can help operators design their CO2 flooding more efficiently, which could increase the recovery factor (RF) as well as address CO2 storage requirements, a necessary consideration for CO2-EOR deployment in the North Sea.

Summary Hydrocarbon field (re-)development requires that a multitude of decisions are made under uncertainty. These decisions include the type and size of surface facilities, location, configuration, and number of wells but also which data to acquire. Both types of decisions, which development to choose and which data to acquire, are strongly coupled. The aim of appraisal is to maximize value while minimizing data acquisition costs. These decisions have to be done under uncertainty owing to the inherent uncertainty of the subsurface but also of other costs and economic parameters. Conventional value of information (VOI) evaluations can be used to determine how much can be spent to acquire data. However, VOI is very challenging to calculate for complex sequences of decisions with various costs and including the risk attitude of the decision-maker. We are using a partially observable Markov decision process (MDP) to determine the policy for the sequence and type of measurements and decisions to do. A partially observable MDP (POMDP) is characterized by the states (here: description of the system at a certain point in time), actions (here: measurements and development scenario), transition function (probabilities of transitioning from one state to the next), observations (measurements, appraisal activity), and rewards [costs for measurements, expected monetary value (EMV) of development options]. Solving the MDP gives the optimum policy, sequence of the decisions, the probability of maturation (POM) of a project, the EMV, the expected loss, the expected appraisal costs, and the probability of economic success (PES). These key performance indicators can then be used to select in a portfolio of projects the ones generating the highest expected reward for the company. Combining the production forecasts from numerical model ensembles with probabilistic capital and operating expenditures and economic parameters allows for quantitative decision-making under uncertainty.

Summary Various polyacrylamide polymers have been successfully applied in chemical enhanced oil recovery (EOR) projects. These polymers are characterized by high molecular weights (MWs) to achieve high viscosifying power. The selection of polymers for chemical EOR is a crucial step in the field testing and implementation of such EOR projects. The reason is that per-pattern operating expenditures (OPEX) are one of the sensitive cost drivers for such projects. The important parameters for the selection of polymers are the filtration ratio, viscosifying power, polymer retention, and stability of the polymers at reservoir conditions. The MW distribution (MWD) of the polymers has a major impact on polymer properties and performance. Measuring the MWD is challenging using conventional methods. Field-flow fractionation (FFF) enables the determination of the distribution to select and quality check various polymers. Multiangle light scattering (MALS) was used as the main detector. Polymers with high MWs (>1 MDa) are used for EOR to obtain highly viscous aqueous solutions. The MWD of the polymers is crucial for the solution characteristics. Conventional analysis of polymers is performed using either viscometry, which is able to determine the average MW but does not give information on MWD, or size-exclusion chromatography (SEC), which is restricted to MWs of <20 MDa. FFF is based on the analytes flowing at different speeds in a channel-dependent on their size and mass. This effect leads to separation, which is then used to determine the MWD. FFF allows determining the MW and MWD of various ultrahigh MW polyacrylamides (HPAAMs). The FFF measurements showed that, despite similar MWs being claimed, substantial differences in MWD are observed. This technology allowed the quantification of the MWD of HPAAMs up to an MW of 5 GDa. Furthermore, gyration radii of the HPAAM molecules were determined. Selecting polymers on viscosifying power only is not addressing issues related to different MWs and MWDs such as selective polymer retention and degradation of the high molar mass part of the distribution. The results were used to improve the polymer selection for chemical EOR projects. In addition to viscosifying power and price, also the MWD and changes of the MWD in the porous medium are considered in the selection of the polymer. Overall, this work presents a new technique for the analysis of ultrahigh MW EOR polymers, which enables the possibility to determine the full range of polymer MWDs. This available information enhances the EOR polymer selection process addressing selective polymer retention and mechanical degradation in addition to the viscosifying power of polymers.

Summary Multifrequency complex electric measurements are influenced by the joint effects of mineralogy, spatial distribution of fluids and solids, properties of fluids and minerals, and interfacial polarization mechanisms. The interpretation of multifrequency electrical conductivity and dielectric permittivity dispersion can yield information about the dominant dielectric polarization mechanisms. The dielectric polarization mechanisms detected in sedimentary rocks are linked to grain size, shape, and orientation relative to the externally applied electric field, electrochemical adsorption/desorption complexation reactions, wettability, porosity, and fluid saturations. In this work, we introduce a new workflow for multifrequency interpretation of complex permittivity measurements. The introduced workflow enables simultaneous assessment of dominant wettability, porosity, and hydrocarbon reserves. These properties are estimated by minimizing a cost function using a combination of downhill gradient-descent and an evolutionary algorithm. The cost function quantifies the difference between measured and numerically calculated multifrequency complex dielectric permittivity through a recently introduced rock-physics model. We successfully applied the new interpretation workflow to multifrequency electrical resistivity/permittivity measurements obtained from two water-wet and two hydrocarbon-wet sandstone core samples. Simultaneous estimates of wettability, water saturation, and porosity obtained by applying the new interpretation workflow were in agreement with experimental measurements. Assessment of hydrocarbon reserves, porosity, and dominant wettability solely from the interpretation of multifrequency complex-valued electrical measurements is a unique contribution of the introduced workflow. Additionally, the new workflow honors rock fabric and, thus, it minimizes the necessity of extensive calibration efforts. All the parameters needed as inputs to the new interpretation workflow are associated with physical mechanisms at microscopic- and pore-scale domains or realistic and quantitative pore geometry features of the rock.

Summary Following the rapid growth of unconventional resources, many models and methods have been proposed for forecasting the performances of unconventional wells. Several studies have attempted to use machine learning (ML) for improving the forecasting. However, owing to limitations of ML in regard to long-term forecasts (e.g., the occurrence of unphysical results), most of these ML forecasts are not satisfactory. In this work, we propose, demonstrate, and discuss a new ML approach able to rapidly provide probabilistic, long-term forecasts of oil production rates from individual wells in a decline curve analysis (DCA) manner. The novelties of the proposed approach are as follows: (1) it combines an automated ML (AutoML) method for supervised learning and a Bayesian neural ordinary differential equation (BN-ODE) framework for time-series modeling; (2) it uses the DCA model to inform the BN-ODE framework of “physics” and regulate the BN-ODE forecasts; and (3) several completion parameters (such as locations, lengths, and slickwater volume) of individual wells are analyzed and included as the inputs of model building, in addition to measured oil production rate data. Specifically, AutoML method is first used to model the relationship between the well location, completion parameters, and the DCAs parameters, and the BN-ODE framework is then used to model the relationship between the DCAs parameters and the time-series oil production rates. A publicly accessible data set, consisting of completion parameters and oil production rates, of 396 horizontal wells in the Bakken Shale Formation is used to train and test the model of the proposed approach. The results lead to the conclusion that the proposed approach is practical for providing probabilistic, long-term forecasts of oil production from individual wells, given data of existing wells in the reservoir.

Summary The Reservoir GeoMechanics Simulator (RGMS or RGM simulator), a geomechanics simulator based on the finite element method (FEM) and parallelized using the Message Passing Interface (MPI), is developed in this work to model the stresses and deformations in subsurface systems. RGMS can be used standalone or coupled with flow and transport models. pTOUGH+ HYDRATE (pT+H) V1.5, a parallel MPI-based version of the serial TOUGH+HYDRATE (T+H) V1.5 code that describes mass and heat flow in hydrate-bearing porous media, is also developed. Using the fixed-stress split iterative scheme, RGMS is coupled with the pT+H V1.5 codes to investigate the geomechanical responses associated with gas production from hydrate accumulations. In the first paper of this series, we discuss the governing equations underlying physics and their mathematical representation in the modeling of the geomechanics, methane hydrate, and coupled problems as well as the numerical methods and the parallelization processes (involving a domain decomposition method based on the MPI approach) used for the parallel simulators. Two 2D problems (in Cartesian and radial-cylindrical coordinates) and a 3D Cartesian coordinate problem are created to validate the FEM and the parallelization method in RGMS. The displacements and the maximum principal effective stresses obtained from the RGMS solution of these three problems are compared to those from the commercial software Ansys Mechanical and are shown to practically coincide. The parallelization of pT+H V1.5 is validated by comparing its results to those from the serial T+H V1.5 code in a study that involved (a) fluid production from a large-scale 2D cylindrical system describing a real-life oceanic hydrate deposit and (b) a simplified geomechanical model based on hydrate-dependent pore compressibility. The coupling method is validated by comparing the numerical results to the analytical solutions of the Terzaghi and the McNamee-Gibson problems. The parallelization validation of the coupled simulator is achieved by comparing the results obtained for different numbers of processes in the solution of the problems used for the pT+H V1.5 parallelization validation with the full geomechanical model. The results clearly demonstrate the validity and reliability of the parallel codes (a) RGMS, (b) pT+H V1.5, and the (c) coupled pT+H V1.5 and RGM simulators, which can be used to solve the large-scale physics of complex problems.

Summary Forecasting production from hydrocarbon fields is challenging because of the large number of uncertain model parameters and the multitude of observed data that are measured. The large number of model parameters leads to uncertainty in the production forecast from hydrocarbon fields. Changing operating conditions [e.g., implementation of improved oil recovery or enhanced oil recovery (EOR)] results in model parameters becoming sensitive in the forecast that were not sensitive during the production history. Hence, simulation approaches need to be able to address uncertainty in model parameters as well as conditioning numerical models to a multitude of different observed data. Sampling from distributions of various geological and dynamic parameters allows for the generation of an ensemble of numerical models that could be falsified using principal-component analysis (PCA) for different observed data. If the numerical models are not falsified, machine-learning (ML) approaches can be used to generate a large set of parameter combinations that can be conditioned to the different observed data. The data conditioning is followed by a final step ensuring that parameter interactions are covered. The methodology was applied to a sandstone oil reservoir with more than 70 years of production history containing dozens of wells. The resulting ensemble of numerical models is conditioned to all observed data. Furthermore, the resulting posterior-model parameter distributions are only modified from the prior-model parameter distributions if the observed data are informative for the model parameters. Hence, changes in operating conditions can be forecast under uncertainty, which is essential if nonsensitive parameters in the history are sensitive in the forecast.